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Compound of Interest

Compound Name:
Methyl 2-chloro-4-

methoxynicotinate

CAS No.: 344298-51-7

Cat. No.: B2889031

Get Quote

This guide provides a comprehensive technical overview of Methyl 2-chloro-4-
methoxynicotinate (CAS No. 344298-51-7), a key heterocyclic building block for researchers,

medicinal chemists, and professionals in drug development and fine chemical synthesis. This

document moves beyond a simple datasheet to offer practical insights into its synthesis,

characterization, reactivity, and applications, grounded in established chemical principles.

Core Compound Identity and Physicochemical
Properties
Methyl 2-chloro-4-methoxynicotinate is a substituted pyridine derivative, a class of

compounds of significant interest in medicinal chemistry due to their prevalence in biologically

active molecules.[1] The strategic placement of the chloro, methoxy, and methyl ester

functionalities provides a versatile scaffold for synthetic transformations.

Table 1: Physicochemical Properties of Methyl 2-chloro-4-methoxynicotinate
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Property Value Source(s)

CAS Number 344298-51-7 [2]

Molecular Formula C₈H₈ClNO₃ [2]

Molecular Weight 201.61 g/mol [2]

Physical Form Solid

Boiling Point 289.6 ± 35.0 °C at 760 mmHg

Purity Typically ≥97% [3]

Storage Conditions
Store in a cool, dry place; Inert

atmosphere, 2-8°C
[2][3]

SMILES COc1ccnc(c1C(=O)OC)Cl [3]
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Synthesis Pathway and Mechanistic Rationale
While multiple synthetic routes to substituted nicotinates exist, a common and logical approach

to Methyl 2-chloro-4-methoxynicotinate involves the esterification of its corresponding

carboxylic acid precursor, 2-chloro-4-methoxynicotinic acid. This method is favored for its

reliability and straightforward execution.

Proposed Synthesis: Acid-Catalyzed Esterification
The synthesis hinges on a classic Fischer-Speier esterification, a cornerstone of organic

synthesis. The carboxylic acid is reacted with an excess of methanol in the presence of a

strong acid catalyst, typically sulfuric acid, to drive the equilibrium towards the desired ester

product.
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Caption: Workflow for the synthesis of Methyl 2-chloro-4-methoxynicotinate.

Mechanistic Insight
The reaction proceeds via a well-established mechanism:

Protonation of the Carbonyl: The catalytic acid protonates the carbonyl oxygen of the

carboxylic acid, significantly increasing the electrophilicity of the carbonyl carbon.

Nucleophilic Attack: A molecule of methanol, acting as a nucleophile, attacks the activated

carbonyl carbon. This step forms a tetrahedral intermediate.

Proton Transfer: A proton is transferred from the newly added hydroxyl group to one of the

existing hydroxyl groups, converting it into a good leaving group (water).

Elimination of Water: The tetrahedral intermediate collapses, reforming the carbonyl double

bond and eliminating a molecule of water.

Deprotonation: The protonated ester is deprotonated by a weak base (e.g., another molecule

of methanol or the conjugate base of the acid catalyst) to yield the final methyl ester and

regenerate the acid catalyst.
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The use of excess methanol is a critical experimental choice. According to Le Châtelier's

principle, this shifts the reaction equilibrium to the right, maximizing the yield of the ester

product.

Detailed Experimental Protocol (Self-Validating System)
This protocol is adapted from established procedures for the esterification of similar nicotinic

acids.[4]

Objective: To synthesize Methyl 2-chloro-4-methoxynicotinate via acid-catalyzed

esterification.

Materials:

2-chloro-4-methoxynicotinic acid

Methanol (anhydrous)

Concentrated Sulfuric Acid (H₂SO₄)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Ethyl Acetate

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 2-chloro-4-methoxynicotinic acid (1.0 eq) in methanol (20-30 mL per gram

of acid). Stir to ensure complete dissolution.

Catalyst Addition: Carefully and slowly add concentrated sulfuric acid (0.1-0.2 eq) to the

methanolic solution while stirring. An exotherm may be observed.

Reaction: Heat the mixture to reflux and maintain for 4-6 hours. The reaction progress

should be monitored by Thin Layer Chromatography (TLC) until the starting carboxylic

acid is consumed.
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Work-up - Neutralization: Cool the reaction mixture to room temperature. Slowly add

saturated sodium bicarbonate solution to neutralize the excess acid. Caution is advised as

CO₂ evolution will occur. Continue addition until the pH is neutral to slightly basic (pH 7-8).

Work-up - Extraction: Transfer the mixture to a separatory funnel and extract with ethyl

acetate (3 x volume of the reaction mixture).

Work-up - Washing & Drying: Combine the organic layers and wash with saturated sodium

chloride (brine) solution. Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate.

Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure

using a rotary evaporator to yield the crude product.

Purification: The crude product can be purified by flash column chromatography on silica gel,

typically using a gradient of ethyl acetate in hexane, to afford the pure Methyl 2-chloro-4-
methoxynicotinate.

Validation: The identity and purity of the final product must be confirmed by spectroscopic

methods (NMR, MS) and chromatographic analysis (HPLC). The yield should be calculated

based on the purified product.

Spectroscopic and Chromatographic
Characterization
Full analytical documentation, including NMR, HPLC, and LC-MS data, is reported to be

available from suppliers such as BLD Pharm, confirming the compound's structure and purity.

[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show distinct signals corresponding to

the different proton environments. Based on the analysis of a closely related structure,

methyl 2-chloronicotinate, the following peaks can be predicted:[6]

A singlet around 3.9-4.0 ppm integrating to 3 protons, corresponding to the methoxy group

(-OCH₃) at the C4 position.
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A singlet around 3.8-3.9 ppm integrating to 3 protons, corresponding to the methyl ester

group (-COOCH₃).

Two doublets in the aromatic region (7.0-8.5 ppm), each integrating to 1 proton,

corresponding to the two protons on the pyridine ring. The coupling constants will be

indicative of their ortho relationship.

¹³C NMR: The carbon NMR spectrum will provide evidence for all 8 carbon atoms in the

molecule. Based on data from similar substituted pyridines, the following approximate

chemical shifts are expected:[7][8][9]

~165-170 ppm: Carbonyl carbon of the ester.

~160-165 ppm: C4 carbon attached to the methoxy group.

~145-155 ppm: C2 and C6 carbons of the pyridine ring.

~110-125 ppm: C3 and C5 carbons of the pyridine ring.

~55-60 ppm: Methoxy carbon (-OCH₃).

~52-55 ppm: Methyl ester carbon (-COOCH₃).

Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight. For Methyl 2-chloro-4-
methoxynicotinate (MW = 201.61), an ESI-MS in positive ion mode would be expected to

show a molecular ion peak [M+H]⁺ at m/z 202. A key feature to observe is the isotopic pattern

characteristic of a chlorine-containing compound: a pair of peaks at [M+H]⁺ and [M+2+H]⁺ with

an approximate intensity ratio of 3:1.

Infrared (IR) Spectroscopy
The IR spectrum will show characteristic absorption bands for the functional groups present:

~1720-1740 cm⁻¹: A strong C=O stretching vibration from the ester carbonyl group.

~1550-1600 cm⁻¹: C=C and C=N stretching vibrations characteristic of the pyridine ring.
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~1200-1300 cm⁻¹: C-O stretching vibrations from the ester and ether linkages.

~700-800 cm⁻¹: C-Cl stretching vibration.

Chemical Reactivity and Synthetic Utility
The utility of Methyl 2-chloro-4-methoxynicotinate as a synthetic intermediate stems from the

reactivity of its key functional groups.

Key Reaction Sites

Methyl 2-chloro-4-methoxynicotinate
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Ester Group
(Hydrolysis/Amidation)
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Click to download full resolution via product page

Caption: Reactivity map of Methyl 2-chloro-4-methoxynicotinate.

Nucleophilic Aromatic Substitution (SNAr) at the C2-
Position
The chlorine atom at the C2 position of the pyridine ring is activated towards nucleophilic

substitution.[10] The electron-withdrawing nature of the ring nitrogen and the ester group

makes the C2 carbon electrophilic, facilitating attack by a wide range of nucleophiles.[11]

Mechanism: This reaction typically proceeds via a bimolecular addition-elimination

mechanism (SNAr). The nucleophile attacks the carbon bearing the chlorine, forming a
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resonance-stabilized anionic intermediate known as a Meisenheimer complex. The leaving

group (chloride) is then expelled to restore aromaticity.

Applications: This reactivity is central to its role as a building block. It allows for the

introduction of various functional groups, such as amines, thiols, and alcohols, or for the

construction of more complex heterocyclic systems through reactions like Suzuki or

Buchwald-Hartwig cross-coupling.[1] This versatility is invaluable in generating libraries of

compounds for drug discovery.

Reactions of the Ester Group
The methyl ester group can undergo standard ester transformations.

Hydrolysis: The ester can be hydrolyzed back to the parent carboxylic acid under either

acidic or basic conditions. Basic hydrolysis (saponification), using a reagent like sodium

hydroxide in a water/methanol mixture, is common and typically proceeds to completion.[12]

This reaction is often used to unmask the carboxylic acid functionality after other synthetic

steps have been performed.

Amidation: The ester can be converted to an amide by reaction with an amine, often at

elevated temperatures. This provides another route to diversify the molecular scaffold.

Applications in Drug Discovery and Development
Substituted pyridines are a privileged scaffold in medicinal chemistry. The presence of both a

halogen (a common site for modification) and a methoxy group (which can influence solubility

and metabolic stability) makes this intermediate particularly valuable.

While specific drugs derived directly from Methyl 2-chloro-4-methoxynicotinate are not

prominently disclosed in public literature, its structural motifs are present in numerous

biologically active compounds. It serves as an intermediate for creating molecules with

potential applications in:

Oncology: As a building block for kinase inhibitors and other anti-cancer agents.

Infectious Diseases: For the synthesis of novel antibacterial and antiviral compounds.

Agrochemicals: In the development of advanced herbicides and pesticides.[13]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.nbinno.com/article/pharmaceutical-intermediates/expert-insights-2-chloro-4-methoxypyrimidine-pharmaceutical-synthesis-ch
https://cssp.chemspider.com/442
https://www.benchchem.com/product/b2889031/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-methyl-2-chloro-4-methoxynicotinate
https://www.innospk.com/en/?news/grok-exploring-2-chloro-4-methoxypyridine-properties-applications-and-manufacturing-insights
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2889031?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The ability to perform selective modifications at the C2 and C3 positions allows medicinal

chemists to systematically explore the structure-activity relationship (SAR) of a lead compound,

optimizing its potency, selectivity, and pharmacokinetic properties.

Safety and Handling
Based on supplier safety data, Methyl 2-chloro-4-methoxynicotinate is classified as harmful

and an irritant.

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation).

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280

(Wear protective gloves/protective clothing/eye protection/face protection),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing).

Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated

fume hood while wearing appropriate PPE, including a lab coat, safety glasses, and

chemical-resistant gloves.

Conclusion
Methyl 2-chloro-4-methoxynicotinate is a high-value synthetic intermediate characterized by

its versatile reactivity. The presence of three distinct functional groups on a pyridine core

provides a robust platform for the synthesis of complex molecules. A thorough understanding of

its synthesis, characterization, and chemical behavior, as detailed in this guide, is essential for

its effective application in research and development, particularly within the pharmaceutical and

agrochemical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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